2-Methyl-4-phenyl-2-pentanol

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2-methyl-4-phenylpentan-2-ol
• InChI: InChI=1S/C12H18O/c1-10(9-12(2,3)13)11-7-5-4-6-8-11/h4-8,10,13H,9H2,1-3H3
• InChI Key: MVHKZRXHGKXNDP-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(C)(C)O)C1=CC=CC=C1

Description

2-Methyl-4-phenyl-2-pentanol is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

By reaction of α-methylstyrene with isopropanol under the conditions described in example 1, after multistage distillation, a mixture which 2-methyl-4-phenyl-2-pentanol (90.3 GC area %) was obtained. In a 300 mL autoclave, 27.7 g of this mixture were dissolved in 132.3 g of tetrahydrofuran, and 1.6 g of a catalyst according to preparation example 1 were initially charged in a catalyst basket. The autoclave was purged three times with nitrogen. This was followed by hydrogenation at 160° C. and hydrogen pressure 160 bar for 10 hours. The output was analyzed by means of gas chromatography (30 m column material DB1 ID: 0.25 mm, FD: 0.25 μm, 50° C.-5 min isothermal, −6° C./min 290° C.-219 min isothermal). The composition of the output after 10 h is reported in the table below.